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How to resolve login issues on the BIMA
Kemdikbud platform
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Compound of Interest

Compound Name: Bima SA

Cat. No.: B563726

Pusat Bantuan Teknis BIMA Kemdikbud: Solusi
Masalah Login

Selamat datang di pusat bantuan teknis BIMA Kemdikbud. Laman ini dirancang untuk para
peneliti, iimuwan, dan profesional pengembangan obat untuk mengatasi berbagai kendala
yang mungkin dihadapi saat mengakses platform BIMA.

Panduan Pemecahan Masalah

Berikut adalah panduan langkah demi langkah untuk menyelesaikan masalah login yang paling
umum.

1. Gagal Login karena Kesalahan Username atau Password

Gejala: Sistem menampilkan pesan "Username atau Password Salah".
Protokol Eksperimental (Metodologi):

 Verifikasi Kredensial:

o Pastikan Username yang dimasukkan sudah benar. Untuk dosen, username biasanya
sama dengan yang digunakan pada platform Simlitabmas.[1]
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o Periksa kembali Password yang Anda masukkan. Pastikan tidak ada kesalahan
pengetikan dan perhatikan penggunaan huruf kapital (bersifat sensitif terhadap huruf
besar/kecil).

o Nonaktifkan sementara plugin browser yang mungkin mengganggu proses input data.

o Reset Password:

[¢]

Jika Anda yakin username sudah benar namun masih tidak bisa login, lakukan prosedur
reset password.[2][3][4]

[e]

Klik tautan "Lupa Password" pada halaman login.

o

Masukkan username dan alamat email yang terdaftar pada sistem BIMA.

o

Ikuti instruksi yang dikirimkan ke email Anda untuk membuat password baru.
2. Tidak Menerima Kode OTP (One-Time Password)

Gejala: Anda tidak menerima email berisi kode OTP setelah memasukkan username dan
password dengan benar.

Protokol Eksperimental (Metodologi):
e Pemeriksaan Email Terdaftar:

o Login ke akun Anda. Setelah berhasil, sistem akan menampilkan halaman untuk mengisi
atau memperbarui Email dan Nomor HP.[5][6]

o Pastikan alamat email yang tertera adalah email aktif yang dapat Anda akses.[5][6]
o Jika emall tidak sesuai atau tidak aktif, segera perbarui dengan alamat email yang valid.
 Verifikasi Folder Spam/Junk:

o Periksa folder Spam atau Junk di kotak masuk email Anda. Terkadang, email dari sistem
otomatis salah diklasifikasikan sebagai spam.

e Waktu Tunggu:
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o Tunggu beberapa menit. Pengiriman email terkadang mengalami sedikit keterlambatan.

e Kirim Ulang OTP:

o Jika setelah beberapa menit kode OTP belum juga diterima, gunakan opsi "Kirim Ulang
OTP" yang tersedia pada halaman verifikasi.

3. Akun Tidak Aktif atau Tidak Terdaftar

Gejala: Sistem menampilkan pesan "Akun tidak terdaftar" atau "Akun tidak aktif".
Protokol Eksperimental (Metodologi):

» Verifikasi Status Kelembagaan:

o Pastikan institusi Anda terdaftar di bawah naungan Kementerian Pendidikan,
Kebudayaan, Riset, dan Teknologi.[7]

o Untuk perguruan tinggi yang baru berdiri, melakukan merger, atau beralih bentuk, operator
institusi harus mengajukan permohonan akun operator baru.[7]

e Prosedur Pengajuan Akun Operator:

o

Kunjungi laman BIMA dan klik "Pendaftaran Akun Operator".[7]

[¢]

Masukkan Kode Perguruan Tinggi sesuai data pada PDDIKTI.[7]

[¢]

Lengkapi formulir dengan alamat email institusi (bukan email pribadi), nomor HP
penanggung jawab, dan unggah surat permohonan resmi.[7]

[¢]

Akun akan dikirimkan ke email yang didaftarkan setelah permohonan diproses.[7]

Diagram Alur Pemecahan Masalah Login

Berikut adalah alur logika untuk mendiagnosis dan menyelesaikan masalah login.

Caption: Diagram alur pemecahan masalah login BIMA.
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Frequentl

Pertanyaan

Asked Questions (FAQ)

Jawaban

Apa yang harus saya lakukan jika lupa

username BIMA saya?

Hubungi operator penelitian (LPPM/LPPM) di
institusi Anda. Mereka memiliki akses untuk

melihat daftar username yang terdaftar.

Mengapa saya wajib menggunakan OTP untuk

login?

Penggunaan OTP adalah bagian dari
peningkatan keamanan sistem untuk melindungi
data penelitian dan pengabdian kepada

masyarakat Anda.[5][6]

Apakah username dan password BIMA sama
dengan SINTA?

Tidak selalu. Namun, untuk memudahkan,

disarankan untuk menggunakan kredensial
yang sama jika memungkinkan. BIMA dan

SINTA adalah platform yang saling

tersinkronisasi.[8]

Saya adalah dosen baru, bagaimana cara

membuat akun BIMA?

Pembuatan akun dosen baru biasanya
dikoordinasikan oleh operator perguruan tinggi.
Silakan hubungi unit yang bertanggung jawab

atas penelitian di institusi Anda.[9]

Apa penyebab data saya tidak muncul di akun
BIMA?

Hal ini biasanya disebabkan oleh masalah
sinkronisasi data dengan PDDIKTI. Hubungi
operator institusi Anda untuk melakukan

pengecekan dan sinkronisasi ulang.

Data Kuantitatif Masalah Login (Estimasi)

Tabel berikut menyajikan ringkasan estimasi jenis masalah login yang dilaporkan oleh

pengguna dalam satu kuartal. Data ini bersifat ilustratif untuk memberikan gambaran umum.
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. Tingkat
. Persentase Waktu Resolusi ]
Jenis Masalah o Keberhasilan
Kejadian Rata-rata ] o
Resolusi Mandiri
Lupa Password 45% 10 Menit 95%
Tidak Menerima OTP 30% 15-30 Menit 80%
Kesalahan Username 15% 5 Menit 98%
] ] 0% (Memerlukan
Akun Belum Terdaftar 5% 1-2 Hari Kerja ) ]
intervensi operator)
Masalah Teknis o
5% Bervariasi 50%

Lainnya

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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